Cas no 1593400-35-1 (2-(5-methylpyridin-3-yl)ethanethioamide)

• Product Name: 2-(5-methylpyridin-3-yl)ethanethioamide
• CAS No: 1593400-35-1
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 5998198
• PubChem ID: 102881119
• Update Time: 2025-05-22

2-(5-methylpyridin-3-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylpyridin-3-yl)ethanethioamide
• EN300-1857890
• 1593400-35-1

• Inchi： 1S/C8H10N2S/c1-6-2-7(3-8(9)11)5-10-4-6/h2,4-5H,3H2,1H3,(H2,9,11)
• InChI Key： AMBBOOMADRCMBC-UHFFFAOYSA-N
• SMILES： S=C(CC1C=NC=C(C)C=1)N

Computed Properties

• Exact Mass: 166.05646950g/mol
• Monoisotopic Mass: 166.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71Ų

Additional information on 2-(5-methylpyridin-3-yl)ethanethioamide

Comprehensive Overview of 2-(5-methylpyridin-3-yl)ethanethioamide (CAS No. 1593400-35-1): Properties, Applications, and Research Insights

2-(5-methylpyridin-3-yl)ethanethioamide, with the CAS number 1593400-35-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thioamide derivative is characterized by its unique pyridine backbone, which contributes to its versatile reactivity and potential applications. The compound's molecular structure, featuring a 5-methylpyridin-3-yl group linked to an ethanethioamide moiety, makes it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, the demand for pyridine-based compounds like 2-(5-methylpyridin-3-yl)ethanethioamide has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor precursor, a class of molecules widely studied for cancer treatment. The compound's thioamide functional group also offers intriguing possibilities in metal ion chelation, a property leveraged in catalytic systems and sensor technologies.

The synthesis of CAS 1593400-35-1 typically involves multi-step organic reactions, with careful control of conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound. Its stability under various pH conditions and solubility profiles in organic solvents make it suitable for diverse experimental setups, answering common researcher queries about compound handling protocols and storage recommendations.

Beyond pharmaceuticals, this compound shows promise in material science applications. Its molecular architecture allows for incorporation into conductive polymers and coordination complexes, addressing current interests in organic electronics and energy storage solutions. The methylpyridine component particularly enhances thermal stability, a sought-after property in high-performance materials.

Environmental and green chemistry considerations surrounding 2-(5-methylpyridin-3-yl)ethanethioamide have become increasingly relevant. Recent studies explore biodegradation pathways and eco-friendly synthesis methods, responding to growing concerns about sustainable chemical production. These investigations align with current trends in green pharmaceutical manufacturing and benign-by-design approaches.

The compound's mechanism of action at molecular levels continues to be elucidated through computational chemistry and molecular docking studies. Such research addresses frequent questions about structure-activity relationships and potential drug-target interactions. The thioamide group's hydrogen-bonding capabilities make it particularly interesting for protein binding studies, a hot topic in rational drug design.

Quality control standards for 1593400-35-1 have become more stringent, reflecting the compound's growing importance. Current analytical challenges include developing sensitive methods for detecting process-related impurities and establishing robust stability-indicating assays. These developments cater to the pharmaceutical industry's need for reliable reference standards and GMP-compliant intermediates.

Future research directions for 2-(5-methylpyridin-3-yl)ethanethioamide may explore its potential in neurological disorders, given the pyridine moiety's prevalence in CNS-active compounds. Additionally, its application in crop protection formulations represents an emerging area of investigation, responding to global demands for novel agrochemicals with improved safety profiles.

For researchers sourcing this compound, understanding its spectral data and chromatographic behavior remains crucial. Recent publications have provided detailed characterization protocols, addressing common laboratory questions about compound identification and purity assessment. These resources significantly enhance the compound's utility in various research settings.

The commercial availability of CAS 1593400-35-1 has expanded in response to research demand, with suppliers offering customized bulk quantities and derivatization services. This availability supports its growing role in high-throughput screening programs and medicinal chemistry campaigns, particularly in academic and industrial drug discovery initiatives.